(S)-2-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)pyrrolidine hydrochloride

• IUPAC Name: (2S)-2-(2,2-difluoro-1,3-benzodioxol-4-yl)pyrrolidine;hydrochloride
• InChI: InChI=1S/C11H11F2NO2.ClH/c12-11(13)15-9-5-1-3-7(10(9)16-11)8-4-2-6-14-8;/h1,3,5,8,14H,2,4,6H2;1H/t8-;/m0./s1
• InChI Key: BWVHGZWQWVNASS-QRPNPIFTSA-N
• Canonical SMILES: C1CC(NC1)C2=C3C(=CC=C2)OC(O3)(F)F.Cl
• Isomeric SMILES: C1C[C@H](NC1)C2=C3C(=CC=C2)OC(O3)(F)F.Cl
• Molecular Formula: C11H12ClF2NO2
• Molecular Weight: 263.67 g/mol

Description

The compound is related to the benzo[d][1,3]dioxole structure, which is a common feature in various alkaloids. Benzo[d][1,3]dioxole is a structural feature of aporphine alkaloids.

Molecular Structure Analysis

The molecular structure of this compound seems to be related to the benzo[d][1,3]dioxole structure. This structure is a common feature in various alkaloids.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds include Pd-catalyzed arylation, Noyori asymmetric hydrogenation, aza-Michael addition, Bischler–Napieralski reaction, and N-arylation.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The 2,2-difluorobenzodioxole moiety, closely related to the compound , is introduced in medicinal chemistry research as a metabolically more stable derivative of the benzodioxole fragment. This stability is advantageous for creating compounds with potential therapeutic applications. The synthesis of related compounds involves techniques such as cross-coupling reactions, highlighting the utility in developing novel molecules for pharmacological exploration (Catalani, Paio, & Perugini, 2010).

Materials Science

In materials science, the introduction of fluorinated compounds, similar to the one , has been explored for the synthesis of novel aromatic polyimides. These materials exhibit excellent solubility and thermal stability, making them suitable for high-performance polymers in various industrial applications (Zhang, Li, Wang, Zhao, Shao, & Ma, 2007).

Pharmacology

While the specific pharmacological applications of "(S)-2-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)pyrrolidine hydrochloride" are not directly mentioned, the study of similar fluorinated compounds has shown potential in the development of new drugs. For instance, derivatives of fluorinated pyrrolidines have been prepared, demonstrating the potential for creating new therapeutic agents with improved pharmacokinetic properties (Novikov, Khlebnikov, & Shevchenko, 2003).